Cas no 2137492-60-3 (1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester
• CAS No: 2137492-60-3
• MF: C₁₄H₂₄ClNO₄
• MW: 305.79766368866
• CID: 5255618
• Update Time: 2025-07-14

1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C14H24ClNO4/c1-13(2,3)20-12(18)16-8-6-7-14(4,5)10(16)11(17)19-9-15/h10H,6-9H2,1-5H3
• InChI Key： IXDKZHZXUOESSB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C)(C)C1C(OCCl)=O

Additional information on 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester

1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137492-60-3): An Overview

1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137492-60-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its piperidine core, which is substituted with two carboxylic acid groups and a chloromethyl group, as well as two tert-butyl ester groups. The combination of these functional groups imparts a range of chemical and biological properties that make it an interesting subject for both academic research and industrial applications.

The piperidine ring is a fundamental structural motif found in many biologically active compounds, including natural products and synthetic drugs. The presence of the chloromethyl group adds reactivity and versatility to the molecule, allowing for a variety of chemical transformations. The tert-butyl ester groups provide stability and protect the carboxylic acid functionalities during synthesis and storage. These features collectively contribute to the compound's potential as a building block in the synthesis of more complex molecules.

Recent studies have explored the synthetic routes to produce 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the chloromethyl group onto the piperidine ring. This method has been shown to be highly selective and scalable, making it suitable for large-scale production. Additionally, the use of green chemistry principles in the synthesis process has been emphasized to minimize environmental impact.

In terms of its biological activity, 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester has been investigated for its potential as a lead compound in drug discovery. Preliminary studies have indicated that it exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For instance, it has shown promise as an inhibitor of fatty acid synthase (FAS), an enzyme that plays a crucial role in lipid metabolism and is implicated in various diseases such as obesity and cancer.

The compound's ability to modulate enzyme activity is attributed to its unique structural features. The chloromethyl group can form covalent bonds with cysteine residues in the active site of enzymes, leading to irreversible inhibition. This mechanism of action is particularly relevant in the development of covalent inhibitors, which have gained significant attention due to their high potency and selectivity.

Furthermore, 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester has been evaluated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl ester groups in this compound can be hydrolyzed by esterases present in biological systems, releasing the active carboxylic acid form. This property makes it an attractive candidate for improving the pharmacokinetic profile of drugs by enhancing their solubility and bioavailability.

In addition to its pharmaceutical applications, 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester has also been studied for its use in materials science. The compound's rigid structure and functional groups make it suitable for the synthesis of polymers with specific properties. For example, it can be used as a monomer or cross-linking agent in the preparation of polymeric materials with enhanced mechanical strength and thermal stability.

The safety profile of 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester is another important aspect that has been thoroughly investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations. However, due to the presence of the chloromethyl group, which can form reactive intermediates under certain conditions, careful handling and storage are recommended to ensure safety.

In conclusion, 1,2-Piperidinedicarboxylic acid, 3,3-dimethyl-, 2-(chloromethyl) 1-(1,1-dimethylethyl) ester (CAS No. 2137492-60-3) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structural features make it an attractive candidate for further research and development in areas such as drug discovery and materials science. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.